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Compound of Interest

Compound Name: Einecs 265-486-0

Cat. No.: B13779989

Application of Einecs 265-486-0 in Lubricant
Formulation Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Einecs 265-486-0 identifies a complex reaction product primarily composed of amides and
imidazolines. It is synthesized from the reaction of C18 unsaturated fatty acid dimers with N,N-
dimethyl-1,3-propanediamine and 1-piperazineethanamine. This substance is a multifunctional
additive in lubricant formulations, primarily valued for its exceptional corrosion inhibition
properties. Its molecular structure, featuring a polar head and a long, nonpolar hydrocarbon
tail, allows it to form a persistent, protective film on metal surfaces. This document provides
detailed application notes, experimental protocols, and performance data for researchers
investigating the use of Einecs 265-486-0 in the formulation of advanced lubricants.

Mechanism of Action

The primary function of Einecs 265-486-0 as a corrosion inhibitor is achieved through the
formation of a protective molecular film on metal surfaces. The nitrogen-containing polar head
groups (amides and imidazolines) exhibit a strong affinity for the metal, leading to adsorption.
The long hydrocarbon tails then orient themselves away from the surface, creating a dense,
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hydrophobic barrier. This film effectively isolates the metal from corrosive agents present in the
lubricant, such as water and oxygen.

Action of Einecs 265-486-0

Einecs 265-486-0 Molecules

Lubricant Environment

Adsorption of Polar Heads

Binds to

Formation of Hydrophobic Barrier

Metal Surface

Shields

Result

Protected Metal Surface

Corrosion Inhibition

Click to download full resolution via product page
Caption: Mechanism of corrosion inhibition by Einecs 265-486-0.

Performance Data

The performance of Einecs 265-486-0 has been evaluated in various lubricant base stocks.
The following tables summarize typical performance data obtained from standardized tests.
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The exact results can vary depending on the base oil, treat rate, and the presence of other
additives.

Table 1: Corrosion Inhibition Performance

. Treat Rate Test
Test Method Base Oil . Result
(wt%) Conditions
300 mL ail, 30
ASTM D665, ISO VG 32 o
) ) 0.5 mL distilled Pass (No rust)
Procedure A Mineral Oil
water, 60°C, 24h
300 mL oail, 30
ASTM D665, ISO VG 32 mL synthetic
) ) 0.5 Pass (No rust)
Procedure B Mineral Oil seawater, 60°C,
24h
Table 2: Anti-Wear and Friction Performance
Average
Test = oil Treat Rate Test Wear Scar Coefficient
ase Oi
Method (Wt%) Conditions Diameter of Friction
(mm)
1200 rpm, 40
ASTM D4172 PAO 4 1.0 0.45 0.08
kg, 75°C, 1h
ASTM D4172 1200 rpm, 40
] PAO 4 0 0.65 0.12
(Base Oil) kg, 75°C, 1h

Experimental Protocols

The following are detailed protocols for evaluating the performance of lubricant formulations
containing Einecs 265-486-0.

Protocol 1: Evaluation of Rust-Preventing Characteristics (based on ASTM D665)
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o Apparatus: Rust-preventing test apparatus (stirrer, beaker, temperature bath), steel test
specimen.

e Materials: Lubricant sample with Einecs 265-486-0, distilled water or synthetic seawater.
e Procedure:

1. Clean the steel test specimen according to the standard procedure.

2. Place 300 mL of the lubricant sample into the test beaker.

3. Insert the steel specimen into the holder and place it in the beaker, ensuring it is fully
immersed.

4. Place the beaker in the temperature bath maintained at 60°C.

5. Once the oil temperature stabilizes, add 30 mL of either distilled water (Procedure A) or
synthetic seawater (Procedure B).

6. Stir the mixture at 1000 rpm for 24 hours.

7. At the end of the test, remove the steel specimen, rinse with a solvent, and visually inspect

for any signs of rust.

8. Report the result as "Pass" (no rust) or "Fail" (rust present).
Protocol 2: Evaluation of Wear Preventive Characteristics (based on ASTM D4172)
e Apparatus: Four-ball wear tester, microscope for measuring wear scars.
e Materials: Lubricant sample with Einecs 265-486-0, steel test balls.
e Procedure:

1. Thoroughly clean the test balls and the ball pot assembly.

2. Clamp three balls securely in the ball pot.

3. Pour the lubricant sample into the pot to cover the balls.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b13779989?utm_src=pdf-body
https://www.benchchem.com/product/b13779989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13779989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

4. Place the fourth ball in the chuck of the tester.
5. Assemble the ball pot into the tester.
6. Apply a load of 40 kg and start the motor to rotate the top ball at 1200 rpm.

7. Heat the lubricant sample to 75°C and maintain this temperature for the test duration of 60
minutes.

8. After the test, disassemble the apparatus, clean the three lower balls, and measure the
diameter of the wear scars on each ball using the microscope.

9. Calculate and report the average wear scar diameter.

10. The coefficient of friction is typically recorded continuously during the test by the
instrument.
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Caption: Experimental workflow for lubricant formulation and testing.

Conclusion
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Einecs 265-486-0 is a highly effective corrosion inhibitor for use in a wide range of lubricant
applications. Its performance can be reliably evaluated using standardized test methods such
as ASTM D665 and ASTM D4172. The provided protocols and data serve as a valuable
starting point for researchers and formulators looking to incorporate this additive into their
lubricant systems. Further optimization of treat rates and co-additive packages can lead to
enhanced performance tailored to specific application requirements.

 To cite this document: BenchChem. [Application of Einecs 265-486-0 in lubricant formulation
research.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13779989%#application-of-einecs-265-486-0-in-
lubricant-formulation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b13779989?utm_src=pdf-body
https://www.benchchem.com/product/b13779989#application-of-einecs-265-486-0-in-lubricant-formulation-research
https://www.benchchem.com/product/b13779989#application-of-einecs-265-486-0-in-lubricant-formulation-research
https://www.benchchem.com/product/b13779989#application-of-einecs-265-486-0-in-lubricant-formulation-research
https://www.benchchem.com/product/b13779989#application-of-einecs-265-486-0-in-lubricant-formulation-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13779989?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13779989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

